Cas no 2411295-18-4 (N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide)

N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide structure
2411295-18-4 structure
Product Name:N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide
CAS No:2411295-18-4
MF:C9H13N3O2
MW:195.218421697617
CID:6168881
PubChem ID:146094334
Update Time:2025-05-19

N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide
    • N-[2-Hydroxy-1-(2-methylpyrazol-3-yl)ethyl]prop-2-enamide
    • Z3766088461
    • N-(2-Hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl)acrylamide
    • N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]prop-2-enamide
    • EN300-26580483
    • 2411295-18-4
    • Inchi: 1S/C9H13N3O2/c1-3-9(14)11-7(6-13)8-4-5-10-12(8)2/h3-5,7,13H,1,6H2,2H3,(H,11,14)
    • InChI Key: ZMDYFRQNKQJTJE-UHFFFAOYSA-N
    • SMILES: OCC(C1=CC=NN1C)NC(C=C)=O

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 67.2Ų

N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580483-0.05g
N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]prop-2-enamide
2411295-18-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide

N-2-Hydroxy-1-(1-Methyl-1H-Pyrazol-5-Yl)Ethylprop-2-Enamide: A Comprehensive Overview

The compound N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide, identified by the CAS number 2411295-18-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is notable for its unique structure, which combines a pyrazole ring with an amide group, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is a common structural element in many bioactive compounds. In this compound, the pyrazole ring is substituted with a methyl group at the 1-position, which contributes to its stability and reactivity. The presence of the hydroxy group on the ethyl chain introduces hydrophilic properties, enhancing its solubility and bioavailability. The propenamide group further adds versatility to the molecule, enabling it to participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of this compound, exploring its potential as a precursor for more complex molecules. Studies have demonstrated that the compound can undergo various transformations, such as amidation and esterification, making it a valuable building block in organic synthesis. Its ability to form hydrogen bonds due to the hydroxy and amide groups has also been exploited in the design of peptide-like structures with potential applications in drug delivery systems.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting specific biological pathways. For instance, it has exhibited moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has been explored, opening avenues for its use in treating conditions such as neurodegenerative diseases.

The synthesis of N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethylprop-2-enamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound meets the standards required for further testing and application. The use of environmentally friendly reagents and energy-efficient techniques has also been emphasized to align with sustainable chemistry practices.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided insights into its molecular structure, stability, and reactivity under different conditions. The data obtained from these studies have been instrumental in guiding further research and development efforts.

In conclusion, N-2-hydroxy-1-(1-methyl-1H-pyrazol-5-Yl)ethylprop-2-enamide represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the ongoing quest for innovative chemical solutions. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic advancements and industrial innovations.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.